Cas no 349644-03-7 (4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID)

• Product Name: 4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID
• CAS No: 349644-03-7
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• MDL: MFCD00118822
• CID: 919735
• Update Time: 2025-10-31

4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID Chemical and Physical Properties

Names and Identifiers

• 4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID
• 4-oxo-4-(1,2,3,4-tetrahydroquinolyl)butanoic acid
• AC1LEZ7F
• CTK7J2744
• HMS1433A14
• Maybridge3_000718
• Oprea1_242554
• SBB015601
• succinanilic acid
• SureCN8343388

• MDL： MFCD00118822
• Inchi： 1S/C13H15NO3/c15-12(7-8-13(16)17)14-9-3-5-10-4-1-2-6-11(10)14/h1-2,4,6H,3,5,7-9H2,(H,16,17)
• InChI Key： DNKIZDFFMHNPNH-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)O)N1C2C=CC=CC=2CCC1

4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID Security Information

• Storage Condition：(BD624910)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID

Introduction to 4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID (CAS No. 349644-03-7) and Its Emerging Applications in Chemical Biology

4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID, identified by the CAS number 349644-03-7, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This molecule, featuring a quinolinyl moiety linked to a 4-oxo-butyric acid backbone, presents an ideal scaffold for designing novel bioactive agents. The combination of these structural elements not only imparts distinct physicochemical properties but also opens up diverse possibilities for therapeutic intervention.

The quinoline scaffold is well-documented for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The presence of a 3,4-dihydro-2H-quinolin-1-yl group in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating cellular processes. Meanwhile, the 4-oxo-butyric acid moiety introduces a carboxylic acid functionality, enhancing the compound's solubility and reactivity—key attributes for drug development.

Recent advancements in medicinal chemistry have highlighted the importance of hybrid molecules that integrate multiple pharmacophores to achieve synergistic effects. In this context, 4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID stands out as a promising candidate due to its ability to simultaneously engage multiple binding sites on biological targets. This dual-targeting capability has been increasingly recognized as a strategy to improve drug efficacy and reduce side effects.

One of the most compelling aspects of this compound is its potential application in the development of anticancer agents. Emerging research indicates that quinoline derivatives can modulate key signaling pathways involved in tumor growth and progression. Specifically, studies have shown that compounds with a similar structural motif can inhibit kinases and other enzymes that are overexpressed in cancer cells. The 4-oxo-butyric acid component may further enhance these effects by facilitating cell membrane permeability or by acting as a prodrug that releases active metabolites within the tumor microenvironment.

Furthermore, the compound's structural features make it an attractive candidate for exploring novel therapeutic strategies against neurological disorders. Quinoline-based molecules have been investigated for their potential to cross the blood-brain barrier, a critical requirement for treating central nervous system (CNS) diseases. The presence of both hydrophobic and hydrophilic regions in 4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID could optimize its ability to penetrate this barrier while maintaining adequate bioavailability.

In vitro studies have begun to unravel the mechanistic basis of its bioactivity. Initial experiments suggest that this compound can interact with various proteins involved in cell proliferation and apoptosis. For instance, it may inhibit the activity of cyclin-dependent kinases (CDKs), which are crucial regulators of the cell cycle. Additionally, its ability to modulate mitochondrial function has been observed in some preliminary assays, indicating potential applications in managing oxidative stress-related diseases.

The synthesis of 4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID presents an interesting challenge due to the complexity of its structure. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Techniques such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions have enabled chemists to access complex heterocycles with high precision. These advances not only streamline the synthesis process but also allow for rapid modification of the molecular framework to optimize bioactivity.

From a computational chemistry perspective, virtual screening approaches have been employed to identify potential binding interactions between this compound and biological targets. Molecular docking studies suggest that it can effectively bind to enzymes such as tyrosine kinases and proteases, which are implicated in various diseases. These computational predictions provide valuable insights into the compound's mechanism of action and guide experimental design.

The growing interest in hybrid molecules like 4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID underscores a paradigm shift in drug discovery—away from single-targeted approaches toward multitargeted strategies. This shift is driven by the recognition that many diseases arise from dysregulation of multiple pathways simultaneously. By designing compounds that can modulate several targets at once, researchers aim to achieve more comprehensive therapeutic effects with fewer side effects.

Future directions in research may focus on exploring derivatives of this compound to enhance its pharmacological profile further. For example, modifications at the quinoline ring or the 4-oxo-butyric acid moiety could improve solubility, metabolic stability, or target specificity. Additionally, exploring prodrug formulations could enhance bioavailability and tissue distribution.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for investigating compounds like this one. Predictive models can help identify optimal analogs based on structural features alone before experimental validation is required. Such high-throughput virtual screening methods are expected to accelerate the development pipeline significantly.

In conclusion, 4-(3,4-DIHYDRO-2H-QUINOLIN-1-YL)-4-OXO-BUTYRIC ACID (CAS No. 349644-03-7) represents a fascinating example of how structural innovation can lead to novel therapeutic opportunities across multiple disease areas including oncology and neurology among others.. Its unique combination